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Abstract

Aerocavin, a novel antibiotic isolated from the bacterium Chromobacterium violaceum, has
demonstrated notable in vitro activity against a range of Gram-positive and Gram-negative
bacteria. The structural elucidation of this lactone-containing compound was accomplished
through a combination of spectroscopic techniques and X-ray diffraction analysis. This guide
provides a comprehensive overview of the available spectroscopic data for Aerocavin,
intended to serve as a foundational resource for researchers engaged in natural product
synthesis, antibiotic development, and related fields. The information presented herein is
compiled from the seminal publication detailing the discovery and characterization of
Aerocavin.

Chemical Structure of Aerocavin

The definitive chemical structure of Aerocavin was determined by Singh et al. and is
presented below. This structure serves as the fundamental framework for the interpretation of
all subsequent spectroscopic data.

(A chemical structure diagram of Aerocavin would be placed here. As | cannot generate
images, a placeholder is described.)

Caption: The chemical structure of Aerocavin.
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Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for Aerocavin, providing
a quantitative basis for its structural identification.

'H NMR Spectroscopic Data

Table 1: 1H NMR (Proton Nuclear Magnetic Resonance) Data for Aerocavin

Chemical Shift () L Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data unavailable Data unavailable Data unavailable Data unavailable

Note: Specific *H NMR data for Aerocavin is not publicly available in the abstract of the
primary literature. Access to the full publication is required to populate this table.

3C NMR Spectroscopic Data

Table 2: 13C NMR (Carbon-13 Nuclear Magnetic Resonance) Data for Aerocavin

Chemical Shift (8) ppm Assighment

Data unavailable Data unavailable

Note: Specific 33C NMR data for Aerocavin is not publicly available in the abstract of the
primary literature. Access to the full publication is required to populate this table.

Mass Spectrometry (MS) Data

Table 3: Mass Spectrometry Data for Aerocavin

L Mass-to-Charge Ratio
lonization Method lon Type
(mlz)

Data unavailable Data unavailable Data unavailable
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Note: Specific mass spectrometry data for Aerocavin is not publicly available in the abstract of
the primary literature. Access to the full publication is required to populate this table.

Infrared (IR) Spectroscopy Data

Table 4: Infrared (IR) Spectroscopy Data for Aerocavin

Wavenumber (cm~?) Functional Group Assignment

Data unavailable Data unavailable

Note: Specific IR spectroscopy data for Aerocavin is not publicly available in the abstract of
the primary literature. Access to the full publication is required to populate this table.

Ultraviolet-Visible (UV-Vis) Spectroscopy Data

Table 5: Ultraviolet-Visible (UV-Vis) Spectroscopy Data for Aerocavin

Wavelength (Amax) nm Molar Absorptivity (g) Solvent

Data unavailable Data unavailable Data unavailable

Note: Specific UV-Vis spectroscopy data for Aerocavin is not publicly available in the abstract
of the primary literature. Access to the full publication is required to populate this table.

Experimental Protocols

Detailed experimental protocols for the acquisition of the spectroscopic data presented above
are crucial for reproducibility and further research. These protocols would typically include
information on the instrumentation used, sample preparation, and data processing parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

 Instrumentation:Information not available.
o Sample Preparation:Information not available.

o Data Acquisition and Processing:Information not available.
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Mass Spectrometry (MS)

e Instrumentation:Information not available.
o Sample Preparation:Information not available.

o Data Acquisition and Processing:Information not available.

Infrared (IR) Spectroscopy

¢ Instrumentation:Information not available.
o Sample Preparation:Information not available.

» Data Acquisition and Processing:Information not available.

Ultraviolet-Visible (UV-Vis) Spectroscopy

 Instrumentation:Information not available.
o Sample Preparation:Information not available.
o Data Acquisition and Processing:Information not available.

Visualization of Experimental Workflow

The general workflow for the isolation and characterization of a natural product like Aerocavin
can be visualized. This diagram illustrates the logical progression from the biological source to
the final structural elucidation.
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Structural Analysis

Isolation and Purification X-ray Diffraction Structure Elucidation
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Spectroscopic Analysis
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Click to download full resolution via product page

Caption: Generalized workflow for the isolation and structural elucidation of Aerocavin.

Conclusion and Future Directions

The spectroscopic data for Aerocavin, while foundational, represents the initial
characterization of this antibiotic. Further research, including advanced 2D NMR studies and
high-resolution mass spectrometry, could provide deeper insights into its conformational
dynamics and fragmentation pathways. Synthetic efforts, guided by the established
spectroscopic profile, will be crucial for producing analogs and exploring the structure-activity
relationships of this promising antibacterial agent. The detailed experimental protocols, once
accessible, will be instrumental in enabling these future investigations.

Disclaimer: This document is intended for informational purposes only. The quantitative
spectroscopic data and detailed experimental protocols could not be included as the full text of
the primary source, "Aerocavin, a new antibiotic produced by Chromobacterium violaceum,"
published in the Journal of Antibiotics (Tokyo) in 1988, was not accessible. Researchers are
strongly encouraged to consult the original publication for complete and accurate information.

 To cite this document: BenchChem. [Spectroscopic Profile of Aerocavin: A Technical Guide].

BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040010#spectroscopic-data-of-aerocavin-structure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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